Cas no 24351-12-0 (1H-Benzimidazolium,5,6-dichloro-1,3-diethyl-2-methyl-, iodide (1:1))

• Product Name: 1H-Benzimidazolium,5,6-dichloro-1,3-diethyl-2-methyl-, iodide (1:1)
• CAS No: 24351-12-0
• MF: C₁₂H₁₅Cl₂IN₂
• MW: 385.071373224258
• CID: 259572
• PubChem ID: 90476
• Update Time: 2025-04-19

1H-Benzimidazolium,5,6-dichloro-1,3-diethyl-2-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazolium,5,6-dichloro-1,3-diethyl-2-methyl-, iodide (1:1)
• 1H-Benzimidazolium, 5,6-dichloro-1,3-diethyl-2-methyl-, iodide
• 5,6-dichloro-1,3-diethyl-2-methyl-1H-3,1-benzimidazol-3-ium iodide
• 5,6-Dichloro-1,3-diethyl-2-methyl-1H-benzimidazolium iodide
• 5,6-Dichloro-1,3-diethyl-2-methylbenzimidazolium iodide
• 24351-12-0
• 1H-Benzimidazolium, 5,6-dichloro-1,3-diethyl-2-methyl-, iodide (1:1)
• AKOS024427510
• 5,6-Dichloro-1,3-diethyl-2-methyl-1H-benzimidazol-3-ium iodide
• DTXSID60947205
• 5,6-Dichloro-1,3-diethyl-2-methyl-1H-benzo[d]imidazol-3-ium iodide
• SCHEMBL6262344
• EINECS 246-190-0

• Inchi： 1S/C12H15Cl2N2.HI/c1-4-15-8(3)16(5-2)12-7-10(14)9(13)6-11(12)15;/h6-7H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： MPVVLNVZVJCCOQ-UHFFFAOYSA-M
• SMILES： [I-].ClC1C(=CC2=C(C=1)[N+](CC)=C(C)N2CC)Cl

Computed Properties

• Exact Mass: 368.848
• Monoisotopic Mass: 383.96570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 8.8Ų

Experimental Properties

• PSA: 9.14